(Rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion

• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 8-benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane-1,3-dione
• InChI: InChI=1S/C22H24N2O2/c1-23-20(25)19(18-10-6-3-7-11-18)22(21(23)26)12-14-24(15-13-22)16-17-8-4-2-5-9-17/h2-11,19H,12-16H2,1H3
• InChI Key: VWWROGPEPKDAAA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(C2(C1=O)CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C4

Description

(Rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion is a useful research compound. Its molecular formula is C22H24N2O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(rac)-8-Benzyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion (3.0 g, 9.0 mmol, synthesis described in example 156) was dissolved in dry tetrahydrofuran (50 mL) and triphenylphosphin (3.1 g, 11.7 mmol), methanol (0.374 g, 11.7 mmol) and diethylazodicarboxylate (5.35 mL, 40% in toluene, 11.7 mmol) were added sequentially and stirred at room temperature overnight. The solvent was evaporated and the residue was purified by chromatography on silica gel (dichloromethane/methanol/triethyl amine 98:1:1) to yield the intermediate (rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion (2.57 g, 82%).